3-(Tert-butyl)-4-((4-((4-nitrophenyl)methoxy)phenyl)methylene)-1-phenyl-2-pyrazolin-5-one

• IUPAC Name: (4Z)-5-tert-butyl-4-[[4-[(4-nitrophenyl)methoxy]phenyl]methylidene]-2-phenylpyrazol-3-one
• InChI: InChI=1S/C27H25N3O4/c1-27(2,3)25-24(26(31)29(28-25)21-7-5-4-6-8-21)17-19-11-15-23(16-12-19)34-18-20-9-13-22(14-10-20)30(32)33/h4-17H,18H2,1-3H3/b24-17-
• InChI Key: WDZLPGMFOFJOGH-ULJHMMPZSA-N
• Canonical SMILES: CC(C)(C)C1=NN(C(=O)C1=CC2=CC=C(C=C2)OCC3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4
• Isomeric SMILES: CC(C)(C)C\1=NN(C(=O)/C1=C\C2=CC=C(C=C2)OCC3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4
• Molecular Formula: C27H25N3O4
• Molecular Weight: 455.5 g/mol

Description

3-(Tert-butyl)-4-((4-((4-nitrophenyl)methoxy)phenyl)methylene)-1-phenyl-2-pyrazolin-5-one is a useful research compound. Its molecular formula is C27H25N3O4 and its molecular weight is 455.514. The purity is usually 95%.
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Scientific Research Applications

Hydrogen-Bonded Molecular Structures

• Hydrogen-Bonded Chains and Aggregates : Studies reveal that compounds related to 3-(Tert-butyl)-4-((4-((4-nitrophenyl)methoxy)phenyl)methylene)-1-phenyl-2-pyrazolin-5-one form hydrogen-bonded chains and aggregates. These structures have implications for understanding molecular interactions and designing novel materials (Abonía et al., 2007).

• Synthesis and Spectroscopic Analysis : Research on similar compounds involves synthesis and detailed NMR spectroscopic analysis, providing insights into their chemical properties and potential applications in material science (Holzer & Hallak, 2004).

• Supramolecular Structures : Investigations into compounds structurally related to the target molecule have led to the discovery of various supramolecular structures, highlighting the diverse potential of these compounds in molecular engineering (Castillo et al., 2009).

Pharmaceutical Applications

• Hypoglycemic Activity : Related compounds have been synthesized and evaluated for their hypoglycemic activity, suggesting potential therapeutic applications for diabetes treatment (Liu et al., 2008).

• Antimicrobial Activity : Some derivatives have shown promising results in antimicrobial activity screenings, indicating potential use in developing new antimicrobial agents (Mishra et al., 2007).

• Chemical Synthesis and Characterization : Ongoing research includes the synthesis and characterization of related compounds, which is crucial for developing new pharmaceutical agents (Becerra et al., 2021).